N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2,2,2-trifluoroacetamide

• Molecular Formula: C16H10ClF3N2O2
• Molecular Weight: 354.71 g/mol
• IUPAC Name: N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2,2,2-trifluoroacetamide
• InChI: InChI=1S/C16H10ClF3N2O2/c1-8-2-5-13-12(6-8)21-14(24-13)9-3-4-10(17)11(7-9)22-15(23)16(18,19)20/h2-7H,1H3,(H,22,23)
• InChI Key: YHBODUDIISLEBH-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)OC(=N2)C3=CC(=C(C=C3)Cl)NC(=O)C(F)(F)F

Description

N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2,2,2-trifluoroacetamide, also known as TFB-TBOA, is a potent and selective inhibitor of glutamate transporters. Glutamate is the primary excitatory neurotransmitter in the central nervous system, and its transporters play a critical role in regulating its levels and preventing excitotoxicity. TFB-TBOA has been widely used in scientific research to investigate the role of glutamate transporters in various neurological disorders.

Mechanism of Action

N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2,2,2-trifluoroacetamide is a non-competitive inhibitor of glutamate transporters, meaning that it binds to a site on the transporter other than the glutamate binding site. This results in a decrease in the uptake of glutamate by the transporter, leading to increased extracellular glutamate levels and excitotoxicity. N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2,2,2-trifluoroacetamide has been shown to be highly selective for glutamate transporters over other neurotransmitter transporters.
Biochemical and Physiological Effects
N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2,2,2-trifluoroacetamide has been shown to have a number of biochemical and physiological effects. In addition to increasing extracellular glutamate levels, it has been shown to increase the release of other neurotransmitters, including dopamine and acetylcholine. It has also been shown to have neuroprotective effects in certain models of neurodegenerative disease.

Advantages and Limitations for Lab Experiments

N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2,2,2-trifluoroacetamide has several advantages for use in lab experiments. It is a highly selective inhibitor of glutamate transporters, making it a useful tool for investigating the role of these transporters in various neurological disorders. It is also relatively stable and easy to use in vitro experiments.
However, there are also some limitations to the use of N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2,2,2-trifluoroacetamide in lab experiments. It is a potent inhibitor of glutamate transporters, and as such, can lead to excitotoxicity and cell death at high concentrations. It also has limited solubility in water, which can make it difficult to use in certain experimental protocols.

Future Directions

There are several future directions for research involving N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2,2,2-trifluoroacetamide. One area of interest is the development of more selective inhibitors of glutamate transporters that can be used in vivo. Another area of interest is the investigation of the role of glutamate transporters in other neurological disorders, such as autism and schizophrenia. Finally, the use of N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2,2,2-trifluoroacetamide in the development of novel therapeutics for neurological disorders is an area of active research.

Synthesis Methods

N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2,2,2-trifluoroacetamide can be synthesized using a modified version of the method developed by Shimamoto et al. (2004). The synthesis involves the reaction of 2,5-dichloroaniline with 5-methyl-2-aminobenzoxazole in the presence of potassium carbonate and dimethylformamide. The resulting intermediate is then reacted with 2,2,2-trifluoroacetyl chloride to yield N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2,2,2-trifluoroacetamide.

Scientific Research Applications

N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2,2,2-trifluoroacetamide has been used extensively in scientific research to investigate the role of glutamate transporters in various neurological disorders, including epilepsy, stroke, and neurodegenerative diseases. It has been shown to be a potent inhibitor of glutamate transporters, leading to increased extracellular glutamate levels and excitotoxicity. N-[2-chloro-5-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2,2,2-trifluoroacetamide has also been used to study the physiological and biochemical effects of glutamate transporter inhibition.